Cas no 637020-82-7 ((S)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (S)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 637020-82-7
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 502745
• PubChem ID: 45026892
• Update Time: 2025-04-19

(S)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• LogP
• (S)-ALPHA-(3-CHLOROBENZYL)-PROLINE-HCL
• (S)-α-(3-CHLOROBENZYL)-PROLINE-HCL
• 2-[(3-chlorophenyl)methyl]-D-Proline
• D-Proline,2-[(3-chlorophenyl)methyl]-
• MFCD06797537
• (S)-alpha-(3-Chlorobenzyl)-proline hydrochloride, AldrichCPR
• 1217822-94-0
• (2S)-2-[(3-chlorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• starbld0018331
• 637020-82-7

• Inchi： 1S/C12H14ClNO2.ClH/c13-10-4-1-3-9(7-10)8-12(11(15)16)5-2-6-14-12;/h1,3-4,7,14H,2,5-6,8H2,(H,15,16);1H/t12-;/m0./s1
• InChI Key： PYMQPNPTFZYFAC-YDALLXLXSA-N
• SMILES： ClC1=CC=CC(=C1)C[C@]1(C(=O)O)CCCN1.Cl

Computed Properties

• Exact Mass: 275.04800
• Monoisotopic Mass: 275.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Boiling Point: 417.2ºC at 760 mmHg
• Flash Point: 206.1ºC
• PSA: 49.33000
• LogP: 3.22010

(S)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids